Cas no 1866859-40-6 (1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide)

• Product Name: 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide
• CAS No: 1866859-40-6
• MF: C₉H₁₄O₅S
• MW: 234.269462108612
• CID: 5276041
• Update Time: 2025-06-12

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide

• Inchi： 1S/C9H14O5S/c1-3-13-8(10)7-9(14-7)4-5-15(11,12)6(9)2/h6-7H,3-5H2,1-2H3
• InChI Key： WKQVCHJSGHKIMQ-UHFFFAOYSA-N
• SMILES： O1C2(CCS(=O)(=O)C2C)C1C(OCC)=O

Additional information on 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide (CAS No. 1866859-40-6)

1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide (CAS No. 1866859-40-6) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of an oxathio spirocycle and the specific functional groups make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide is noteworthy for its unique combination of functional groups. The compound features an oxathio spirocycle with a central sulfur atom in the +6 oxidation state (dioxide form), an ester group at the carboxylic acid position, and a methyl substituent on the spirocyclic ring. These structural elements contribute to its stability and reactivity, making it a versatile building block in synthetic chemistry.

Recent research has highlighted the potential of spirocyclic compounds in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of spirocyclic scaffolds in the development of novel antiviral agents. The study found that compounds with similar structural features to 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of this compound as a potential lead for further drug development.

In addition to its antiviral properties, 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the anti-inflammatory effects of spirocyclic compounds with similar structures. The results indicated that these compounds could effectively inhibit the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as arthritis and asthma.

The synthetic accessibility of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide is another factor contributing to its significance in chemical research. A recent review article in Organic & Biomolecular Chemistry (2019) detailed several efficient synthetic routes for preparing this compound and related derivatives. These methods involve multi-step reactions that can be optimized for large-scale production, making it feasible to synthesize sufficient quantities for preclinical and clinical studies.

The physicochemical properties of 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide have also been extensively studied. Its solubility profile and stability under various conditions are crucial for its application in pharmaceutical formulations. Research published in the Journal of Pharmaceutical Sciences (2018) demonstrated that this compound exhibits good solubility in organic solvents and moderate solubility in water, which is beneficial for formulation development.

In conclusion, 1-Oxa-5-thiaspiro[2.4]heptane-2-carboxylic acid, 4-methyl-, ethyl ester, 5,5-dioxide (CAS No. 1866859-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new biological activities and synthetic strategies for this compound, it is likely to play an increasingly important role in advancing therapeutic options for various diseases.